Cas no 4350-07-6 ((R)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid)

• Product Name: (R)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• CAS No: 4350-07-6
• Molecular Formula: C₁₁H₁₂N₂O₃
• Molecular Weight: 220.22458
• CID: 330622
• PubChem ID: 199528

(R)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid Properties

Names and Identifiers

• (R)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• D-5-HYDROXYTRYPTOPHAN
• D-Tryptophan,5-hydroxy-
• 5-hydroxy-D-tryptophan
• 5-Hydroxytryptophan D-form
• C11H12N2O3
• HRP
• Tryptophan, 5-hydroxy-, D-
• UNII-0ZQ5SQ239Q
• 5-HYDROXYTRYPTOPHAN, D-
• CHEBI:43186
• D-2-AMINO-3-(5-HYDROXYINDOLYL)PROPIONIC ACID
• Q27120510
• 0ZQ5SQ239Q
• HY-W007223
• EN300-6512825
• D-Tryptophan, 5-hydroxy-
• 4350-07-6
• H-8275
• DTXSID40195863
• SCHEMBL1421238
• (2R)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• CS-W007223
• (R)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoicacid
• 5-HYDROXYTRYPTOPHAN D-FORM [MI]
• D-5-HTP
• LDCYZAJDBXYCGN-SECBINFHSA-N
• DB-327964
• DA-48765
• DTXCID80118354
• (2R)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid;5-hydroxy-D-tryptophan

• InChIKey： LDCYZAJDBXYCGN-SECBINFHSA-N
• Inchi： InChI=1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m1/s1
• SMILES： C1=CC2=C(C=C1O)C(=CN2)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 220.08486
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.085
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.2
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• LogP: 1.52820
• PSA: 99.34
• Melting Point: 270C